Cas no 88483-90-3 (2-Propen-1-one, 3-(9-anthracenyl)-1-(4-methoxyphenyl)-)

• Product Name: 2-Propen-1-one, 3-(9-anthracenyl)-1-(4-methoxyphenyl)-
• CAS No: 88483-90-3
• MF: C₂₄H₁₈O₂
• MW: 338.398526668549
• CID: 631139
• PubChem ID: 2775758
• Update Time: 2025-04-19

2-Propen-1-one, 3-(9-anthracenyl)-1-(4-methoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Propen-1-one, 3-(9-anthracenyl)-1-(4-methoxyphenyl)-
• 3-anthracen-9-yl-1-(4-methoxyphenyl)prop-2-en-1-one
• DTXSID40379681
• 88483-90-3

• Inchi： 1S/C24H18O2/c1-26-20-12-10-17(11-13-20)24(25)15-14-23-21-8-4-2-6-18(21)16-19-7-3-5-9-22(19)23/h2-16H,1H3
• InChI Key： DEGUZIIIXRXDKA-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(=CC=1)OC)C=CC1C2C=CC=CC=2C=C2C=CC=CC=12

Computed Properties

• Exact Mass: 338.130679813g/mol
• Monoisotopic Mass: 338.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 480
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 6.2
• Topological Polar Surface Area: 26.3Ų